1-(5-Cyanothiazol-2-yl)-3-(2-ethoxyphenyl)urea
Description
1-(5-Cyanothiazol-2-yl)-3-(2-ethoxyphenyl)urea, also known as CTU, is a chemical compound that has been widely studied for its potential applications in scientific research. CTU is a small molecule that belongs to the class of urea derivatives and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Analytical Applications
1-(5-Cyanothiazol-2-yl)-3-(2-ethoxyphenyl)urea and related compounds have been synthesized for use in pharmacokinetics studies, serving as internal standards in liquid chromatography–mass spectrometry (LC–MS) analysis. This enables precise measurement of drug absorption and distribution, critical for understanding the pharmacological profile of potential therapeutic agents (Liang, Wang, Yan, & Wang, 2020).
Medicinal Chemistry and Drug Design
In the realm of drug discovery, derivatives of 1-(5-Cyanothiazol-2-yl)-3-(2-ethoxyphenyl)urea have been investigated for their potential as inhibitors of specific protein kinases, which are key targets in cancer therapy and neurodegenerative diseases. For example, pyridylthiazole-based ureas have been identified as potent inhibitors of Rho-associated protein kinases (ROCK1 and 2), which play a significant role in various pathological conditions (Pireddu et al., 2012).
Material Science
The compound and its derivatives have also been explored in material science, particularly in the development of nonlinear optical materials. These studies have led to the identification of materials with significant optical second-harmonic generation (SHG) properties, which are crucial for applications in photonics and optical information processing (Nogami, Nakano, Shirota, Umegaki, Shimizu, Uemiya, & Yasuda, 1989).
Chemical Synthesis Methodologies
Research has also focused on developing novel synthetic methodologies that incorporate the 1-(5-Cyanothiazol-2-yl)-3-(2-ethoxyphenyl)urea scaffold. These include innovative approaches to synthesizing ureas from carboxylic acids, which open new avenues for the rapid construction of complex molecules with potential biological activity (Thalluri, Manne, Dev, & Mandal, 2014).
properties
IUPAC Name |
1-(5-cyano-1,3-thiazol-2-yl)-3-(2-ethoxyphenyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N4O2S/c1-2-19-11-6-4-3-5-10(11)16-12(18)17-13-15-8-9(7-14)20-13/h3-6,8H,2H2,1H3,(H2,15,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIYWMITUZACJMG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)NC2=NC=C(S2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Cyanothiazol-2-yl)-3-(2-ethoxyphenyl)urea | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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